4H-Thiopyran-4-one, tetrahydro-, 2-phenyl-

• Molecular Formula: C11H12OS
• Molecular Weight: 192.28 g/mol
• IUPAC Name: 2-phenylthian-4-one
• InChI: InChI=1S/C11H12OS/c12-10-6-7-13-11(8-10)9-4-2-1-3-5-9/h1-5,11H,6-8H2
• InChI Key: SZZXUCKDAISHMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(CC1=O)C2=CC=CC=C2

Description

4H-Thiopyran-4-one, tetrahydro-, 2-phenyl- is a useful research compound. Its molecular formula is C11H12OS and its molecular weight is 192.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Phenyl-1,4-dioxa-8-thiaspiro[4.5]decane was dissolved in acetic acid (50 mL) and 2 N aqueous hydrochloric acid (70 mL). After being stirred at room temperature for 15 h, the mixture was extracted with ether (300 mL), and the ether extract washed with water (2×50 mL), 10% aqueous sodium hydroxide (3×50 mL), and finally with water (2×50 mL). The dried (Na2SO4) solution was evaporated, and the residue was crystallized upon standing overnight in ether, giving 3.5 g (21.1% over two steps) of the title compound.